Cas no 2228476-26-2 (2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 2228476-26-2
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6258807
• PubChem ID: 165688965
• Update Time: 2025-06-26

2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol
• 2228476-26-2
• EN300-1793030

• Inchi： 1S/C9H12N2O4/c1-15-6-2-3-8(11(13)14)7(4-6)9(12)5-10/h2-4,9,12H,5,10H2,1H3
• InChI Key： ATDOJHVPZUALSP-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol (CAS No. 2228476-26-2)

2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol, with the CAS number 2228476-26-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of nitrophenyl derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both amino and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrophenyl-based compounds has surged due to their role in developing antimicrobial agents and anticancer drugs. Researchers are particularly interested in 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol because of its potential to act as a building block for small molecule inhibitors. These inhibitors are crucial in targeting specific pathways involved in diseases like cancer and inflammatory disorders. The compound's methoxy group further enhances its solubility and bioavailability, making it a promising candidate for further study.

The synthesis of CAS 2228476-26-2 involves multi-step organic reactions, often starting from 5-methoxy-2-nitrobenzaldehyde. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact.

One of the most frequently asked questions about 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol is its stability under various conditions. Studies indicate that the compound is relatively stable at room temperature but may degrade under prolonged exposure to light or extreme pH levels. Proper storage in amber glass containers and controlled environments is recommended to maintain its efficacy.

Another hot topic in the scientific community is the potential of nitrophenyl derivatives in photodynamic therapy. The nitro group in CAS 2228476-26-2 can act as a photosensitizer, making it a candidate for research in this cutting-edge medical field. Additionally, its amino alcohol moiety opens doors for modifications that could enhance its therapeutic properties.

From an industrial perspective, 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol is gaining traction as a key intermediate in the production of specialty chemicals. Its unique structure allows for the creation of custom-tailored molecules used in agrochemicals and cosmetics. Companies are investing in scalable synthesis methods to meet the rising demand for this compound in various sectors.

In conclusion, 2-amino-1-(5-methoxy-2-nitrophenyl)ethan-1-ol (CAS 2228476-26-2) is a compound with immense potential across multiple disciplines. Its applications in pharmaceutical research, material science, and industrial chemistry make it a subject of ongoing exploration. As advancements in synthetic chemistry continue, this compound is likely to play a pivotal role in developing next-generation therapeutics and functional materials.